Cas no 892279-49-1 (N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

• Product Name: N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• CAS No: 892279-49-1
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• CID: 6236056
• PubChem ID: 73886001
• Update Time: 2025-10-23

N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide
• 892279-49-1

• Inchi： 1S/C20H27N3O4/c1-27-12-10-21-18(24)15-7-8-16-17(13-15)22-20(26)23(19(16)25)11-9-14-5-3-2-4-6-14/h2-6,15-17H,7-13H2,1H3,(H,21,24)(H,22,26)
• InChI Key： SWBMULVWRRGKGP-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(NCCOC)=O)CC2NC(N1CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 373.20015635g/mol
• Monoisotopic Mass: 373.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.7Ų

Additional information on N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide: A Comprehensive Overview

N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 892279-49-1) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, exhibits potential applications in drug discovery and development. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel therapeutic agents.

The tetrahydroquinazoline core of this compound is a key structural motif found in many biologically active molecules. The presence of a methoxyethyl group and a phenylethyl substituent enhances its pharmacological profile, potentially improving bioavailability and target specificity. Recent studies have highlighted the importance of such heterocyclic compounds in addressing unmet medical needs, particularly in areas like inflammation and metabolic disorders.

One of the most searched topics related to N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide is its potential role in enzyme inhibition. Researchers are particularly interested in how this compound might interact with specific enzymatic pathways, given its structural similarity to known kinase inhibitors. This aligns with current trends in precision medicine, where targeted therapies are becoming increasingly important.

The carboxamide functionality in this molecule is another area of scientific interest. This group is known to participate in hydrogen bonding interactions, which can be crucial for drug-receptor interactions. Many researchers are investigating how modifications to this moiety might affect the compound's binding affinity and selectivity, questions that frequently appear in scientific literature searches.

From a synthetic chemistry perspective, the preparation of CAS 892279-49-1 involves sophisticated organic synthesis techniques. The construction of the tetrahydroquinazoline scaffold typically requires multi-step procedures, with careful attention to regioselectivity and stereochemistry. These synthetic challenges make the compound particularly interesting to medicinal chemists working on structure-activity relationship studies.

In the context of drug discovery, this compound represents an important example of how molecular hybridization strategies can yield promising lead compounds. The combination of quinazoline and phenylalkyl moieties in a single molecule creates unique pharmacological properties that are currently being explored in various screening programs.

The physicochemical properties of N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide are crucial for its potential development as a therapeutic agent. Parameters such as logP, solubility, and metabolic stability are frequently searched topics, as they directly impact the compound's drug-likeness and ADME profile.

Recent advances in computational chemistry have enabled more efficient study of compounds like CAS 892279-49-1. Molecular docking studies and in silico ADMET predictions are now commonly performed on such molecules before expensive laboratory testing, reflecting the growing integration of artificial intelligence in drug discovery workflows.

The potential applications of this compound extend beyond traditional pharmaceuticals. There is growing interest in its use as a chemical probe for studying biological systems, particularly in signal transduction pathways. This aligns with current research trends focusing on target identification and validation in complex disease mechanisms.

Quality control and analytical characterization of N-(2-methoxyethyl)-2,4-dioxo-3-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide are essential topics for researchers and manufacturers. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are critical for ensuring compound purity and identity, subjects that frequently appear in technical searches related to this molecule.

As research into quinazoline derivatives continues to expand, compounds like CAS 892279-49-1 are likely to play increasingly important roles in medicinal chemistry. Their structural complexity and potential for selective biological activity make them valuable tools for addressing current challenges in therapeutic development and disease intervention strategies.